Cas no 474259-10-4 (2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)

• Product Name: 2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• CAS No: 474259-10-4
• MF: C₁₆H₁₃N₃O₃S
• MW: 327.357722043991
• CID: 6031497
• PubChem ID: 2099199
• Update Time: 2025-10-28

2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• AB00723691-01
• SR-01000051476
• Z18837919
• 474259-10-4
• EN300-26596223
• [(4-cyanophenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• AKOS002485527
• starbld0008983
• Oprea1_557199
• 2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• SR-01000051476-1

• Inchi： 1S/C16H13N3O3S/c1-23-15-13(3-2-8-18-15)16(21)22-10-14(20)19-12-6-4-11(9-17)5-7-12/h2-8H,10H2,1H3,(H,19,20)
• InChI Key： JNQXEGSSBPCRDK-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 327.06776246g/mol
• Monoisotopic Mass: 327.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate

Research Update on 2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate (CAS: 474259-10-4)

In recent years, the compound 2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate (CAS: 474259-10-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These advancements not only facilitate large-scale manufacturing but also ensure the reproducibility of the compound for further pharmacological evaluations.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory and proliferative pathways. For instance, recent in vitro and in vivo studies have demonstrated its ability to selectively target and modulate key signaling molecules, thereby reducing inflammation and inhibiting abnormal cell growth. These findings suggest its potential utility in treating conditions such as chronic inflammatory diseases and certain types of cancer.

Pharmacokinetic and toxicological assessments of 2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate have also been conducted to evaluate its safety profile. Preliminary data indicate favorable absorption and distribution properties, with minimal off-target effects. However, further studies are required to fully understand its metabolic pathways and long-term safety in humans.

In conclusion, 2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate represents a promising candidate for therapeutic development. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise molecular targets and exploring its efficacy in clinical trials. The continued investigation of this compound may pave the way for novel treatments in the fields of oncology and immunology.